Cas no 35970-34-4 (3,4-(Trimethylenedioxy)phenacyl bromide)

• Product Name: 3,4-(Trimethylenedioxy)phenacyl bromide
• CAS No: 35970-34-4
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 89176
• PubChem ID: 2776389
• Update Time: 2025-04-18

3,4-(Trimethylenedioxy)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one
• 7-Bromoacetyl-3,4-dihydro-1,5-benzodioxepin
• 2-BROMO-1-(3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)ETHAN-1-ONE
• 2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanone
• 5-(BroMoMethyl)-2-Methylpyridine hydrobroMide
• 2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-ethanone
• 2-bromo-1-(3,4-dihydro-2H-benzo[b]1,4-dioxepin-7-yl)ethanone
• 3,4-(trimethylenedioxy)phenacyl bromide
• BB_SC-4207
• Brommethyl-3,4-dihydro-1,5-benzodioxepin-7-yl-keton
• F0001-1034
• CS-W004019
• 2-Bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanone, AldrichCPR
• SR-01000073165
• SCHEMBL2985748
• A874484
• FT-0611332
• AS-71823
• YJSZSLGVTLSCRU-UHFFFAOYSA-N
• J-508142
• SR-01000073165-1
• MFCD00218462
• DTXSID00380036
• EN300-14100
• 35970-34-4
• 2-bromo-1-(3,4-dihydro-2h-benzo[b][1,4]dioxepin-7-yl)ethanone
• Z96092063
• AKOS000210501
• BBL010228
• STK711196
• DB-005985
• 3,4-(Trimethylenedioxy)phenacyl bromide

• MDL： MFCD00218462
• Inchi： 1S/C11H11BrO3/c12-7-9(13)8-2-3-10-11(6-8)15-5-1-4-14-10/h2-3,6H,1,4-5,7H2
• InChI Key： YJSZSLGVTLSCRU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)OCCCO2)=O

Computed Properties

• Exact Mass: 269.98900
• Monoisotopic Mass: 269.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.499
• Melting Point: 73-75°C
• Boiling Point: 373.8°Cat760mmHg
• Flash Point: 179.8°C
• Refractive Index: 1.57
• PSA: 35.53000
• LogP: 2.42550
• Solubility: Insoluble

3,4-(Trimethylenedioxy)phenacyl bromide Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN1759
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III